Cas no 899994-89-9 (3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine)

• Product Name: 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine
• CAS No: 899994-89-9
• MF: C₁₉H₂₄BrN₅O₂
• MW: 434.330163002014
• CID: 5493422
• PubChem ID: 18584533
• Update Time: 2025-06-15

3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-6-(2-methylpiperidin-1-yl)pyridazine
• (5-bromofuran-2-yl)-[4-[6-(2-methylpiperidin-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• F2791-0124
• VU0499167-1
• (5-bromofuran-2-yl)(4-(6-(2-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• 899994-89-9
• AKOS024467218
• 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine

• Inchi： 1S/C19H24BrN5O2/c1-14-4-2-3-9-25(14)18-8-7-17(21-22-18)23-10-12-24(13-11-23)19(26)15-5-6-16(20)27-15/h5-8,14H,2-4,9-13H2,1H3
• InChI Key： WJJZKIZYYLNHDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CCN(C3=CC=C(N=N3)N3CCCCC3C)CC2)=O)O1

Computed Properties

• Exact Mass: 433.11134g/mol
• Monoisotopic Mass: 433.11134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine

Professional Introduction to Compound with CAS No. 899994-89-9 and Product Name: 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine

The compound identified by the CAS number 899994-89-9 and the product name 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural composition of this molecule, featuring a combination of piperazine, pyridazine, and furan moieties, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies in the realm of chemical biology have highlighted the importance of multivalent interactions in the design of novel therapeutic agents. The presence of both piperazine and pyridazine rings in this compound suggests that it may exhibit significant binding affinity towards various biological targets. Piperazine derivatives are well-known for their role as pharmacophores in a wide range of drugs, including antipsychotics, antihistamines, and antiparasitics. The incorporation of a 5-bromofuran-2-carbonyl group into the molecular framework introduces additional functional diversity, which could enhance its interaction with biological receptors.

The 6-(2-methylpiperidin-1-yl) substituent further enriches the structural complexity of this compound, potentially influencing its pharmacokinetic and pharmacodynamic properties. This particular moiety has been explored in several drug candidates due to its ability to modulate receptor activity and improve solubility. The combination of these structural elements positions this compound as a versatile scaffold for medicinal chemists aiming to develop innovative therapeutic solutions.

In the context of contemporary research, there is growing interest in the development of small molecules that can modulate neural pathways associated with neurological disorders. The piperazine and pyridazine components of this compound are particularly relevant in this context, as they have been shown to interact with a variety of neurotransmitter receptors. For instance, piperazine-based compounds have demonstrated efficacy in treating conditions such as schizophrenia and depression by targeting serotonin and dopamine receptors. Similarly, pyridazine derivatives have been investigated for their potential role in modulating NMDA receptors, which are implicated in pain perception and cognitive function.

Moreover, the 5-bromofuran-2-carbonyl group adds a layer of reactivity that could be exploited for further derivatization, enabling the synthesis of analogues with tailored biological activities. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter a molecule's pharmacological profile. The 2-methylpiperidin-1-yl moiety also contributes to the compound's overall lipophilicity, which is an important factor in drug absorption and distribution within the body.

Recent advances in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like this one. These methods allow researchers to predict how a molecule will interact with biological targets at an atomic level, thereby expediting the drug discovery process. The structural features of 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine make it an attractive candidate for such computational investigations.

Experimental validation plays a critical role in confirming the hypotheses generated through computational studies. In vitro assays are commonly employed to assess the binding affinity and functional activity of novel compounds. These assays can provide insights into how a molecule interacts with specific enzymes or receptors and whether it exhibits desired pharmacological effects. Given its structural complexity, 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(2-methylpiperidin-1-yl)pyridazine is likely to be subjected to rigorous testing in various biochemical assays to evaluate its potential as a therapeutic agent.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct complex molecular frameworks more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in building heterocyclic structures like this one. The introduction of functional groups such as the 5-bromofuran-2-carbonyl moiety requires careful consideration to maintain molecular integrity and reactivity.

The potential applications of 3-4-(5-bromofuran-2-carbonyl)piperazin-1-yloctoberyllactamme 6-(2-methylpiperidin 1 y l)pyridazine extend beyond neurological disorders. Its unique structural features may also make it relevant in other therapeutic areas, such as oncology or immunology. For example, furan-based compounds have been explored for their anti-inflammatory properties due to their ability to modulate cytokine production and immune cell function. Similarly, piperidine derivatives have shown promise as inhibitors of kinases involved in cancer progression.

Future research directions may involve exploring derivative compounds generated by modifying specific functional groups within this molecular framework. By systematically altering substituents such as the 5-bromofuran 2 carbonyl or introducing new linkages between rings, scientists can generate libraries Of compounds with diverse biological activities . This approach allows For rapid optimization Of lead structures Toward desired therapeutic outcomes . p > < p > In summary, 3 - 4 - ( 5 - brom o f u r a n - 2 - carb o n y l ) p i p e r az i n - 1 - y l - 6 - ( 2 - m e t h y l p i p e r i d i n - 1 - y l ) p y r i d az i n e ( C A S N o . 899994 - 89 - 9 ) represents A promis ing compoun d f o r f u r t h e r i n vesti gati on i n m e dic i n al ch e m i s t ry . Its uni que st ructu ral featur es , inc luding th e pres en ce Of pi pe raz ine , py ri d azi ne , an d furan moieties, po si tio n it as A v er si tile scaf f old f o r des igni ng no v el th erapeut ic ag ents . With conti nu ing resear ch And deve lopment, thi s compoun d holds th e pot enti al To con tribute To signifi cant advanc ements i n hum an healt hcare . p >